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Compound of Interest

Ethyl
Compound Name:
cyano(cyclopentylidene)acetate

Cat. No.: B1267345

Introduction and Molecular Overview

Ethyl 2-cyano-2-cyclopentylideneacetate is a multifunctional organic compound characterized
by the presence of an ester, a nitrile, and an a,B-unsaturated system conjugated with a
cyclopentylidene ring. Its unique structural arrangement of electron-withdrawing groups and a
reactive double bond makes it a valuable intermediate in organic synthesis, particularly for the
construction of more complex molecular architectures relevant to medicinal chemistry and
materials science. This guide will elucidate the fundamental properties and chemical behavior

that underpin its utility.

Molecular Structure

The structural formula of ethyl 2-cyano-2-cyclopentylideneacetate reveals a compact and
functionalized molecule. The core is a five-membered carbocyclic ring, which introduces a
degree of rigidity and specific stereochemical possibilities in its derivatives.
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Cyclopentanone

Reactants Ethyl Cyanoacetate

Base Catalyst (e.g., Piperidine)

i

Mixing in Solvent | e.g., Ethanol or Benzene

:

Reflux with Dehydration | Removal of water drives equilibrium forward (e.g., using a Dean-Stark apparatus)

i
'

Solvent Extraction | Extract with an organic solvent (e.g., Ethyl Acetate)

:

Drying Dry organic layer over anhydrous Na2SO4 or MgSOa

i

Remove solvent in vacuo

Neutralize catalyst

Aqueous Workup
Wash with brine

Purification
Purify by vacuum distillation or column chromatography

Final Product|Ethyl 2-cyano-2-cyclopentylideneacetate
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Potential Transformations

Hydrolysis — Amide/Carboxylic Acid

Nitrile Rxns

Reduction — Primary Amine

Nitrile Rxns

Hydrolysis — Carboxylic Acid

Nitrile Group
(-C=N)

Ester Rxns

Ester Rxns Transesterification
Ester Group _w
(-COOEY) %

Reduction — Diol

Alkene Rxns

Alkene Rxns Michael Addition

Alkene Rxns

Cycloaddition (e.g., Diels-Alder)

Reduction — Saturated Ester

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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